Cas no 14120-94-6 (7,7'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-butylquinolinium) bis(4-methylbenzenesulfonate))

• Product Name: 7,7'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-butylquinolinium) bis(4-methylbenzenesulfonate)
• CAS No: 14120-94-6
• MF: C₄₇H₄₉N₅O₈S₂
• MW: 876.050669431686
• CID: 1301724
• PubChem ID: 203289
• Update Time: 2025-04-20

7,7'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-butylquinolinium) bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 7,7'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-butylquinolinium) bis(4-methylbenzenesulfonate)
• 2-N,5-N-bis(1-butylquinolin-1-ium-7-yl)pyridine-2,5-dicarboxamide,4-methylbenzenesulfonate
• Quinolinium, 6,6'-(pyridin-2,5-diylbis(carbonylimino))bis(1-butyl-, ditosylate
• 14120-94-6
• Quinolinium, 6,6'-(2,5-pyridinediylbis(carbonylimino))bis(1-butyl-, di-p-toluenesulfonate
• 6,6'-(Pyridin-2,5-diylbis(carbonylimino))bis(1-butylquinolinium) ditosylate
• DTXSID90161598

• Inchi： 1S/C33H33N5O2.2C7H8O3S/c1-3-5-17-37-19-7-9-24-11-14-27(21-30(24)37)35-32(39)26-13-16-29(34-23-26)33(40)36-28-15-12-25-10-8-20-38(18-6-4-2)31(25)22-28;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-16,19-23H,3-6,17-18H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
• InChI Key： FYZLDWSQCPBNPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(C1=CN=C(C=C1)C(NC1C=CC2=CC=C[N+](=C2C=1)CCCC)=O)NC1C=CC2=CC=C[N+](=C2C=1)CCCC

Computed Properties

• Exact Mass: 875.30257
• Monoisotopic Mass: 875.30225589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 62
• Rotatable Bond Count: 10
• Complexity: 1020
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 193.25